Cas no 1219979-37-9 (Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride)

• Product Name: Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride
• CAS No: 1219979-37-9
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 1035963
• Update Time: 2025-05-19

Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((Cyclobutylmethoxy)methyl)piperidine hydrochloride
• Cyclobutylmethyl 4-piperidinylmethyl ether hydrochloride
• Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-2-10(3-1)8-13-9-11-4-6-12-7-5-11;/h10-12H,1-9H2;1H
• InChI Key： WTJJDGSLAFDNBU-UHFFFAOYSA-N
• SMILES： Cl.O(CC1CCNCC1)CC1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride

Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride and Its Significance in Modern Chemical Biology Research

Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride (CAS no. 1219979-37-9) is a compound of significant interest in the field of chemical biology, particularly in the development of novel pharmaceutical agents. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of both cyclobutyl and piperidinyl moieties in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration.

The chemical structure of Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride consists of a cyclobutyl ring linked to a methyl group, which is further substituted with a 4-piperidinylmethyl ether moiety. This arrangement not only contributes to the compound's solubility and stability but also opens up possibilities for various biological interactions. The piperidinyl group, in particular, is known for its ability to enhance binding affinity and selectivity, which are crucial factors in the design of effective pharmaceuticals.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. The structural features of Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride make it an attractive candidate for such applications. For instance, studies have shown that compounds containing piperidinyl groups can interact with a variety of neurotransmitter receptors, including those involved in dopamine and serotonin signaling. These interactions are particularly relevant in the context of treating conditions such as depression, anxiety, and Parkinson's disease.

Moreover, the cyclobutyl moiety in the compound's structure contributes to its stability and resistance to metabolic degradation. This property is highly desirable in pharmaceuticals, as it ensures that the compound remains active within the body for a sufficient duration to exert its therapeutic effects. Additionally, the hydrochloride salt form enhances the compound's solubility in water, making it more suitable for oral administration.

Recent research has also explored the potential of Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride as a scaffold for designing more complex molecules with enhanced pharmacological properties. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers have been able to identify derivatives of this compound that exhibit improved binding affinities and selectivities towards specific biological targets. These findings highlight the compound's potential as a building block for future drug development efforts.

The synthesis of Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride but also provide insights into potential routes for synthesizing related compounds.

In conclusion, Cyclobutylmethyl 4-piperidinylmethyl etherhydrochloride (CAS no. 1219979-37-9) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.